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Compound of Interest

Compound Name: Lauric acid, barium cadmium salt

Cat. No.: B099828 Get Quote

For Immediate Release

This technical guide provides a detailed analysis of the molecular formulas and weights of

lauric acid and its barium, cadmium, and mixed barium-cadmium salts. The information is

intended for researchers, scientists, and professionals in drug development and materials

science who require precise chemical data for these compounds.

Core Chemical Data
The fundamental properties of lauric acid and its common salts are pivotal for experimental

design and chemical synthesis. Lauric acid, a saturated fatty acid, forms salts with various

metals, altering its physical and chemical characteristics. The term "Lauric acid, barium
cadmium salt" is ambiguous and can refer to a mixture or a co-precipitated material with an

undefined stoichiometric ratio. However, a specific compound with the CAS number 15337-60-

7 is identified as "Lauric acid, barium cadmium salt," for which data is available.[1][2][3] For

clarity and comparative purposes, this guide presents data for the individual barium and

cadmium salts of lauric acid alongside the mixed salt.

Below is a summary of the molecular formulas and weights for these compounds.
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Compound Name Chemical Formula
Molecular Weight (
g/mol )

Notes

Lauric Acid C₁₂H₂₄O₂ 200.32[4][5]
Also known as

dodecanoic acid.

Barium Laurate C₂₄H₄₆BaO₄ 535.95[6][7]

Composed of one

barium ion and two

laurate anions.

Cadmium Laurate C₂₄H₄₆CdO₄ 511.03

Composed of one

cadmium ion and two

laurate anions.[8]

Lauric acid, barium

cadmium salt
C₁₂H₂₄O₂·xBa·xCd 450.06

This formula and

weight correspond to

CAS number 15337-

60-7 and likely

represent a 1:1:1

adduct of lauric acid,

barium, and cadmium.

[1][3]

Methodologies for Characterization
The determination of molecular weight for these compounds is typically achieved through mass

spectrometry, which provides a precise mass-to-charge ratio. The structural formula is

confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and X-

ray crystallography. For mixed metal salts like barium cadmium laurate, elemental analysis is

crucial to ascertain the stoichiometric ratios of the metallic components.

Experimental and Logical Workflow
To facilitate understanding of the processes involved in characterizing these materials, the

following workflow diagram is provided.
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Synthesis & Purification

Physicochemical Characterization

Data Analysis
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Workflow for Salt Synthesis and Characterization.

This document serves as a foundational guide to the molecular properties of lauric acid and its

barium and cadmium salts. For further in-depth analysis, including toxicological data and

signaling pathway interactions, additional experimental studies would be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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